Cas no 941907-56-8 (4-(4-chlorobenzenesulfonyl)-1-4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-ylbutan-1-one)

• Product Name: 4-(4-chlorobenzenesulfonyl)-1-4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-ylbutan-1-one
• CAS No: 941907-56-8
• MF: C₂₂H₂₄ClN₃O₄S₂
• MW: 494.026661872864
• CID: 5505940
• Update Time: 2025-10-30

4-(4-chlorobenzenesulfonyl)-1-4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-ylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)sulfonyl-1-[4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]butan-1-one
• 4-(4-chlorobenzenesulfonyl)-1-4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-ylbutan-1-one

• Inchi： 1S/C22H24ClN3O4S2/c1-30-17-6-9-19-20(15-17)31-22(24-19)26-12-10-25(11-13-26)21(27)3-2-14-32(28,29)18-7-4-16(23)5-8-18/h4-9,15H,2-3,10-14H2,1H3
• InChI Key： YXOYUFFHAUXDQT-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=CC=C(OC)C=C3S2)CC1)(=O)CCCS(C1=CC=C(Cl)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-(4-chlorobenzenesulfonyl)-1-4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-ylbutan-1-one

Introduction to 4-(4-chlorobenzenesulfonyl)-1-4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-ylbutan-1-one (CAS No. 941907-56-8) and Its Emerging Applications in Chemical Biology

4-(4-chlorobenzenesulfonyl)-1-4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-ylbutan-1-one, identified by the CAS number 941907-56-8, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules that integrate multiple pharmacophoric units, making it a promising candidate for drug discovery and development. The presence of a 4-chlorobenzenesulfonyl group and a 6-methoxy-1,3-benzothiazol-2-yl moiety in its structure suggests a high degree of functional complexity, which may contribute to its interaction with biological targets in novel ways.

The 4-chlorobenzenesulfonyl part of the molecule is known for its ability to enhance binding affinity through hydrophobic and electrostatic interactions. This moiety has been widely explored in medicinal chemistry for its role in modulating enzyme activity and receptor binding. In contrast, the 6-methoxy-1,3-benzothiazol-2-yl group introduces a heterocyclic scaffold that is commonly associated with bioactivity in pharmaceuticals. The benzothiazole ring is particularly interesting as it has been implicated in various biological processes, including antimicrobial, anti-inflammatory, and anticancer effects. The combination of these two distinct structural elements in 4-(4-chlorobenzenesulfonyl)-1-4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-ylbutan-1-one suggests that it may exhibit multifaceted biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential binding modes of this compound with biological targets with greater accuracy. Studies have indicated that the piperazinylbutanone backbone may interact with proteins through hydrogen bonding and hydrophobic interactions, while the sulfonamide group could engage in salt bridge formation. These interactions are critical for drug efficacy and selectivity. Furthermore, the 6-methoxy substituent on the benzothiazole ring may influence the compound's solubility and metabolic stability, factors that are crucial for its pharmacokinetic profile.

In the context of drug discovery, 4-(4-chlorobenzenesulfonyl)-1-4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-ylbutan-1-one represents an intriguing example of how structural diversity can be leveraged to develop novel therapeutics. The compound's unique combination of functional groups makes it a versatile scaffold for further chemical modification. Researchers are exploring derivatives of this molecule to optimize its pharmacological properties, such as improving target specificity and reducing off-target effects. The use of high-throughput screening (HTS) techniques has been instrumental in identifying promising analogs that retain or enhance the bioactivity of the parent compound.

The field of chemical biology has seen remarkable progress in understanding the mechanisms by which small molecules modulate biological pathways. 4-(4-chlorobenzenesulfonyl)-1-4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-ylbutan-1-one has been investigated for its potential role in modulating key signaling pathways involved in diseases such as cancer, neurodegeneration, and inflammation. Preliminary studies suggest that this compound may interfere with signaling cascades by binding to specific enzymes or receptors. For instance, its sulfonamide group could potentially inhibit kinases or other enzymes that are overactive in certain pathological conditions. Additionally, the benzothiazole moiety might interact with transcription factors or ion channels, thereby influencing cellular processes at multiple levels.

The development of new methodologies for synthesizing complex molecules has also contributed to the growing interest in this compound. Advances in synthetic organic chemistry have allowed for more efficient and scalable production of derivatives like 4-(4-chlorobenzenesulfonyl)-1-4-(6-methoxy-1,3-benzothiazol -2 -yl)piperazin - 1 - ylbutan - 1 - one. These improvements have not only reduced costs but also enabled researchers to explore more diverse chemical space. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the intricate scaffolds found in this molecule. Moreover, green chemistry principles are being increasingly adopted to ensure that synthetic processes are environmentally sustainable.

As our understanding of disease mechanisms at the molecular level continues to deepen, so does the demand for innovative therapeutic strategies. Small molecules like 4-(4-chlorobenzenesulfonyl)- 1 - 4 - ( 6 - methoxy - 1 , 3 - benzothiazol - 2 - yl)piperazin - 1 - ylbutan - 1 - one (CAS No. 941907 - 56 - 8) play a pivotal role in this endeavor by offering new leads for drug development. The integration of computational biology with experimental chemistry has accelerated the identification of promising candidates for further investigation. High-resolution structural determinations using techniques such as X-ray crystallography have provided insights into how these molecules interact with their targets at an atomic level.

The future prospects for this compound are promising, with ongoing research aimed at elucidating its full spectrum of biological activities and developing it into a lead candidate for clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory discoveries into tangible therapeutic benefits for patients worldwide. As new technologies emerge, our ability to interrogate biological systems at ever-increasing levels of detail will continue to drive innovation in drug discovery.